Cas no 113828-61-8 (D-Cysteine,S-2-pyridinyl-)

• Product Name: D-Cysteine,S-2-pyridinyl-
• CAS No: 113828-61-8
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 106106
• Update Time: 2024-01-24

D-Cysteine,S-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• D-Cysteine,S-2-pyridinyl-
• D-Cysteine, S-2-pyridinyl- (9CI)
• (2S)-2-amino-3-pyridin-2-ylsulfanylpropanoic acid
• D-Cysteine, S-2-pyridinyl-

• Inchi： 1S/C8H10N2O2S/c9-6(8(11)12)5-13-7-3-1-2-4-10-7/h1-4,6H,5,9H2,(H,11,12)/t6-/m1/s1
• InChI Key： YDRASGSLDAABDG-ZCFIWIBFSA-N
• SMILES： C(O)(=O)[C@@H](CSC1=NC=CC=C1)N

Computed Properties

• Exact Mass: 198.0464
• Monoisotopic Mass: 198.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2

Experimental Properties

• PSA: 76.21